Cas no 1194374-24-7 (2-Chloro-5-methylthiazole-4-carboxylic acid)

• Product Name: 2-Chloro-5-methylthiazole-4-carboxylic acid
• CAS No: 1194374-24-7
• MF: C₅H₄ClNO₂S
• MW: 177.608758926392
• MDL: MFCD12404922
• CID: 1027503
• PubChem ID: 67111136
• Update Time: 2025-10-22

2-Chloro-5-methylthiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methylthiazole-4-carboxylic acid
• AK-41562
• ANW-72362
• CTK8C4565
• KB-229898
• SureCN1660112
• DS-2615
• 4-Thiazolecarboxylic acid, 2-chloro-5-methyl-
• 2-chloro-5-methylthiazole-4-carboxylicacid
• CS-0103584
• SY102206
• MFCD12404922
• 2-chloro-5-methyl-1,3-thiazole-4-carboxylic acid
• 2-Chloro-5-methylthiazole-4-carboxylic?acid
• 1194374-24-7
• SCHEMBL1660112
• DTXSID80736451
• SB13410
• AKOS016007650
• EN300-179340
• STL476096
• Z1255493333
• A11936
• XH1178
• ALBB-035324

• MDL： MFCD12404922
• Inchi： 1S/C5H4ClNO2S/c1-2-3(4(8)9)7-5(6)10-2/h1H3,(H,8,9)
• InChI Key： XQOVYTYVLXOMPR-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=C(C)S1

Computed Properties

• Exact Mass: 176.9651272g/mol
• Monoisotopic Mass: 176.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4Ų

2-Chloro-5-methylthiazole-4-carboxylic acid Security Information

• Hazard Statement： H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-Chloro-5-methylthiazole-4-carboxylic acid

Comprehensive Overview of 2-Chloro-5-methylthiazole-4-carboxylic acid (CAS No. 1194374-24-7)

2-Chloro-5-methylthiazole-4-carboxylic acid (CAS No. 1194374-24-7) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical and agrochemical research. This thiazole derivative has garnered significant attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "thiazole derivatives synthesis", "chloro-methylthiazole applications", and "CAS 1194374-24-7 uses", reflecting the growing interest in this compound.

The molecular structure of 2-Chloro-5-methylthiazole-4-carboxylic acid features a thiazole ring substituted with a chlorine atom at the 2-position and a methyl group at the 5-position, along with a carboxylic acid functional group at the 4-position. This configuration contributes to its reactivity and utility in various chemical transformations. Recent studies highlight its role in the development of novel antimicrobial agents and herbicides, aligning with current trends in sustainable agriculture and drug discovery. Keywords such as "thiazole-based antimicrobials" and "agrochemical intermediates" are increasingly popular in scientific literature and online searches.

In the pharmaceutical sector, 2-Chloro-5-methylthiazole-4-carboxylic acid serves as a key building block for the synthesis of potential therapeutic agents. Its incorporation into drug candidates has been explored for targeting enzymes and receptors involved in inflammatory and metabolic disorders. The rise of precision medicine and personalized therapeutics has further amplified the demand for high-purity intermediates like this compound. Searches related to "pharmaceutical intermediates for drug development" and "thiazole carboxylic acid derivatives" underscore its relevance in modern medicinal chemistry.

From a synthetic chemistry perspective, the compound's reactivity allows for efficient modifications, enabling the creation of diverse derivatives. This adaptability is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid generation of compound libraries is essential. Researchers often inquire about "optimized synthesis routes for 2-Chloro-5-methylthiazole-4-carboxylic acid" and "scalable production methods", reflecting the need for cost-effective and sustainable manufacturing processes.

Environmental and regulatory considerations also play a crucial role in the application of 2-Chloro-5-methylthiazole-4-carboxylic acid. With increasing emphasis on green chemistry and eco-friendly synthesis, efforts are underway to develop cleaner production methods for this and related compounds. Topics such as "biodegradable agrochemicals" and "sustainable pharmaceutical intermediates" are gaining traction, aligning with global initiatives to reduce the environmental footprint of chemical manufacturing.

Analytical characterization of 2-Chloro-5-methylthiazole-4-carboxylic acid is another area of interest, with techniques like HPLC, NMR, and mass spectrometry being commonly employed to ensure purity and identity. Quality control is paramount, especially when the compound is used in sensitive applications such as drug formulation. Searches for "analytical methods for thiazole derivatives" and "CAS 1194374-24-7 purity standards" highlight the importance of rigorous testing protocols.

In conclusion, 2-Chloro-5-methylthiazole-4-carboxylic acid (CAS No. 1194374-24-7) represents a critical intermediate in both pharmaceutical and agrochemical industries. Its structural versatility, combined with the growing demand for innovative therapeutic and agricultural solutions, ensures its continued relevance. As research progresses, the compound is likely to find even broader applications, driven by advancements in synthetic methodology and molecular design. For those exploring its potential, staying updated on the latest developments in "thiazole chemistry" and "specialty chemical applications" is highly recommended.